3-(carboxymethyl)-1-methyl-1H-indole-2-carboxylic acid

• IUPAC Name: 3-(carboxymethyl)-1-methylindole-2-carboxylic acid
• InChI: InChI=1S/C12H11NO4/c1-13-9-5-3-2-4-7(9)8(6-10(14)15)11(13)12(16)17/h2-5H,6H2,1H3,(H,14,15)(H,16,17)
• InChI Key: JOKUEFCTYPOURQ-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2C(=C1C(=O)O)CC(=O)O
• Molecular Formula: C12H11NO4
• Molecular Weight: 233.22 g/mol
• CAS RN: 58664-93-0

Description

3-(Carboxymethyl)-1-methyl-1H-indole-2-carboxylic acid, or CMICA, is an organic compound with a wide range of applications in scientific research. It is a derivative of indole, a heterocyclic aromatic compound found in many natural products, and is commonly used in medicinal chemistry as a building block for the synthesis of biologically active compounds. CMICA has been studied extensively in the fields of biochemistry, pharmacology, and toxicology, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for laboratory experiments have been elucidated.

Scientific Research Applications

CMICA has a wide range of applications in scientific research. It has been used as a substrate for the synthesis of biologically active compounds, such as indole-3-carboxamides and indole-3-carboxylic acid derivatives, which are important intermediates in the synthesis of drugs, agrochemicals, and other compounds. Additionally, CMICA has been used as a probe for studying the structure and function of enzymes, such as cytochrome P450 and nitric oxide synthase. It has also been used as a tool for the study of protein-protein interactions, as well as for the development of novel therapeutic agents.

Mechanism of Action

Target of Action

It’s worth noting that indole derivatives are known to interact with a variety of biological targets, including enzymes and receptors

Mode of Action

Indole derivatives are known to interact with their targets in a variety of ways, often involving binding to active sites or allosteric sites, which can lead to changes in the target’s activity

Biochemical Pathways

Indole compounds are known to play roles in various biochemical pathways, including those involved in cell signaling, metabolism, and gene expression

Pharmacokinetics

The bioavailability of this compound would depend on these properties, as well as factors such as its solubility, stability, and the route of administration .

Result of Action

Indole derivatives are known to have a variety of biological effects, often related to their interactions with their targets

Action Environment

The action, efficacy, and stability of 3-(carboxymethyl)-1-methyl-1H-indole-2-carboxylic acid can be influenced by various environmental factors. These may include the pH and temperature of the environment, the presence of other molecules, and the specific conditions within the cell or organism

Advantages and Limitations for Lab Experiments

CMICA has several advantages for laboratory experiments. It is commercially available, inexpensive, and easy to synthesize. Additionally, it is a relatively stable compound and can be stored for long periods of time without significant degradation. However, it is not water-soluble and must be dissolved in organic solvents for use in laboratory experiments. Additionally, it can be toxic if ingested or inhaled, and should be handled with care.

Future Directions

There are several potential future directions for the study of CMICA. For example, further research could be conducted to elucidate the mechanism of action of CMICA and to develop novel therapeutic agents based on its structure. Additionally, further research could be conducted to better understand the biochemical and physiological effects of CMICA and to develop novel applications for its use in laboratory experiments. Finally, further research could be conducted to explore the potential of CMICA as an industrial reagent or as a precursor for the synthesis of biologically active compounds.

Synthesis Methods

CMICA can be synthesized from indole and dimethylformamide (DMF) using a two-step reaction. In the first step, indole is reacted with dimethylformamide in the presence of an acid catalyst to form 3-formyl-1-methyl-1H-indole-2-carboxylic acid (FMICA). In the second step, FMICA is reacted with sodium hydroxide in the presence of a base catalyst to form CMICA. This reaction can be conducted at room temperature and is highly efficient, yielding up to 95% of the desired product.